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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687 Get Quote

Disclaimer: This document provides a summary of essential safety and logistical information for

handling the research compound CCT373566. A specific Safety Data Sheet (SDS) for

CCT373566 was not publicly available at the time of this writing. Therefore, the following

guidance is based on best practices for handling potent, non-hazardous chemical compounds

in a laboratory setting. Researchers, scientists, and drug development professionals must

obtain and review the official SDS from their supplier for complete and specific safety

information before any handling, storage, or disposal of this material.

CCT373566 is a potent, orally active degrader of the transcriptional repressor BCL6, exhibiting

significant anti-proliferative effects.[1] As a potent compound intended for research use only,

meticulous adherence to safety protocols is paramount to ensure personnel safety and

experimental integrity.

Personal Protective Equipment (PPE) and
Compound Handling Summary
Proper personal protective equipment is the first line of defense against exposure. The

following table summarizes the recommended PPE and key handling parameters for

CCT373566.
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Parameter Specification Rationale

Form Solid powder
Minimizes risk of inhalation

compared to volatile liquids.

Storage (Powder) -20°C for up to 3 years
Ensures chemical stability and

potency.

Storage (in Solvent) -80°C for 1 to 6 months
Prevents degradation of the

compound in solution.

Light Sensitivity Protect from light
Avoids light-induced

degradation.

Primary Engineering Control
Chemical fume hood or

ventilated enclosure

Minimizes inhalation exposure

to the powder.

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact with the

compound.

Body Protection Laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 or higher respirator (if

handling outside of a ventilated

enclosure)

Minimizes inhalation risk if

engineering controls are not

available.

Step-by-Step Operational and Disposal Plan
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Preparation and Weighing
Pre-Handling Check: Before handling, ensure that a current, supplier-provided SDS for

CCT373566 is available and has been reviewed by all personnel involved.
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Designated Area: All handling of solid CCT373566 should be conducted in a designated

area, such as a chemical fume hood or a powder containment hood, to minimize the risk of

inhalation.

PPE: Don the appropriate personal protective equipment as outlined in the table above.

Weighing: Tare a suitable container on an analytical balance within the ventilated enclosure.

Carefully transfer the desired amount of CCT373566 to the container using a spatula. Avoid

creating dust. Close the primary container immediately after weighing.

Solution Preparation
Solvent Selection: CCT373566 is typically dissolved in solvents such as DMSO.[1]

Dissolving: In the chemical fume hood, add the appropriate solvent to the container with the

weighed CCT373566. Cap the container and mix by vortexing or sonicating until the solid is

completely dissolved.

Storage of Stock Solutions: Store stock solutions at -80°C in tightly sealed, light-protected

containers. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw

cycles.

Experimental Use
Dilutions: Prepare working dilutions from the stock solution within the chemical fume hood.

Labeling: Clearly label all containers with the compound name, concentration, solvent, and

date of preparation.

Handling Liquids: When handling solutions of CCT373566, always wear gloves and eye

protection to prevent skin and eye contact.

Spill Management
Minor Spills (Powder): In a ventilated enclosure, gently cover the spill with absorbent paper.

Moisten the paper with a suitable solvent (e.g., ethanol) to prevent the powder from

becoming airborne. Carefully wipe up the material, place it in a sealed container, and

dispose of it as chemical waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.targetmol.com/compound/cct373566
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/product/b15621687?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621687?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minor Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite or

sand). Place the absorbed material in a sealed container for disposal as chemical waste.

Decontamination: Clean the spill area with a suitable laboratory detergent and then wipe with

70% ethanol.

Disposal Plan
Waste Identification: All materials contaminated with CCT373566, including unused

compound, empty containers, contaminated PPE, and spill cleanup materials, must be

treated as chemical waste.

Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, sealed

containers.

Disposal: Dispose of all chemical waste in accordance with your institution's and local

environmental regulations. Do not dispose of CCT373566 down the drain or in the regular

trash.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling CCT373566, from receipt

to disposal.
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Caption: Workflow for the safe handling of CCT373566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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